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Compound of Interest

Compound Name: 1,3-Bis(3-aminophenoxy)benzene

Cat. No.: B075826 Get Quote

This guide provides critical safety, handling, and disposal information for 1,3-Bis(3-
aminophenoxy)benzene (CAS: 10526-07-5), a chemical used in various research and

development applications.[1] Adherence to these protocols is essential for ensuring a safe

laboratory environment and mitigating potential risks for researchers, scientists, and drug

development professionals.

Hazard Summary
1,3-Bis(3-aminophenoxy)benzene is classified as harmful if swallowed, in contact with skin,

or if inhaled.[2] It is crucial to handle this compound with appropriate engineering controls and

personal protective equipment to minimize exposure.

Physical and Chemical Properties
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Property Value

CAS Number 10526-07-5[1]

Molecular Formula C18H16N2O2[1]

Molecular Weight 292.33 g/mol [1]

Appearance
White to light yellow to light orange

powder/crystal[3]

Melting Point 108 °C

Boiling Point 479.9 °C at 760 mmHg

Solubility
Soluble in Ethanol and acetone; practically

insoluble in water[4]

Personal Protective Equipment (PPE) and
Engineering Controls
A comprehensive PPE strategy is the primary line of defense against potential exposure. The

following table summarizes the required PPE and essential engineering controls.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.[4]

[5]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection.[6]

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.

Double-gloving is

recommended, with frequent

changes.[5][6]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[5]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[5]

Respiratory Protection NIOSH-Approved Respirator

May be necessary if working

outside of a fume hood or if

engineering controls are

insufficient.[6]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 1,3-Bis(3-aminophenoxy)benzene is crucial for safety and

experimental integrity.

1. Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

SDS Review: Ensure all personnel have read and understood the Safety Data Sheet.
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Emergency Equipment: Verify that a safety shower, eyewash station, and fire extinguisher

are readily accessible.[4][5]

2. Handling the Compound

Personal Protective Equipment: Don all required PPE as outlined above before entering the

handling area.[4][5]

Ventilation: Always handle this compound in a well-ventilated area, preferably within a

certified chemical fume hood.[4][7]

Weighing: When weighing the solid, use a balance inside a fume hood or a ventilated

balance enclosure.[5]

Preparing Solutions: Add the solid to the solvent slowly to prevent splashing.[5]

General Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke

in the laboratory.[1] Wash hands thoroughly after handling.[1][2]

3. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]

Keep away from direct sunlight and strong oxidizing agents.[4]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[2][7]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Call a

poison center or doctor if you feel unwell.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediate medical

attention is required.[4]

Ingestion

Rinse mouth. Do not induce vomiting without

medical advice. Call a physician or poison

control center immediately.[4]

Disposal Plan
Proper disposal of 1,3-Bis(3-aminophenoxy)benzene and its containers is critical to prevent

environmental contamination.

1. Waste Collection

Solid Waste: Collect solid 1,3-Bis(3-aminophenoxy)benzene waste in a clearly labeled,

sealed, and appropriate hazardous waste container.

Solutions: Collect solutions containing this compound in a labeled, sealed solvent waste

container.

Contaminated Labware: Place items such as pipette tips and gloves in a designated solid

hazardous waste container.[5]

2. General Disposal Guidelines

Labeling: All waste containers must be clearly labeled with the full chemical name and

associated hazards.[5]
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Regulations: Disposal should be in accordance with all applicable regional, national, and

local laws and regulations.[2][4] Do not discharge into the environment without proper

handling of contaminated wastewater.[4]

Visual Workflow Guides
To further clarify the procedural steps and decision-making processes, the following diagrams

have been created.
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Start: Handling
1,3-Bis(3-aminophenoxy)benzene

Work in a Chemical Fume Hood

Wear Chemical Splash Goggles
& Face Shield

Wear Chemical-Resistant Gloves
(Double-Gloved)

Wear a Flame-Resistant
Lab Coat

Wear Closed-Toe,
Chemical-Resistant Shoes

Is work outside a fume hood?

Wear a NIOSH-Approved Respirator

Yes

Proceed with Experiment

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 1,3-Bis(3-aminophenoxy)benzene.
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Handling Protocol

Disposal Protocol

Preparation:
- Risk Assessment

- SDS Review
- Emergency Equipment Check

Handling:
- Use Fume Hood
- Wear Full PPE

- Safe Weighing & Dissolving

Storage:
- Tightly Closed Container
- Cool, Dry, Ventilated Area

Waste Collection:
- Segregate Solid, Liquid,
& Contaminated Labware

End of Experiment

Label Waste Containers:
- Full Chemical Name
- Hazard Information

Dispose via Approved
Hazardous Waste Program

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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